2-Methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine

• Molecular Formula: C9H8F3N3
• Molecular Weight: 215.17 g/mol
• IUPAC Name: 2-methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine
• InChI: InChI=1S/C9H8F3N3/c1-5-3-15-4-6(9(10,11)12)2-7(13)8(15)14-5/h2-4H,13H2,1H3
• InChI Key: AXVADFBNMTVRBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(C=C(C2=N1)N)C(F)(F)F

Description

2-Methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine is a heterocyclic compound that belongs to the class of imidazo[1,2-a]pyridines. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The presence of the trifluoromethyl group in the structure enhances the compound’s lipophilicity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine typically involves multicomponent reactions, condensation reactions, and intramolecular cyclizations. One common method is the condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . This method is advantageous due to its simplicity and high yield.

. This method, however, has a lower overall yield due to the multistage process involved.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic routes mentioned above to achieve higher yields and purity. This can include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine undergoes various types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen atoms or the carbon atoms adjacent to the nitrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield imidazo[1,2-a]pyridine-8-carboxylic acid, while reduction may produce this compound derivatives with reduced functional groups.

Scientific Research Applications

2-Methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as an antibacterial, antifungal, and antiviral agent.

Medicine: Investigated for its potential therapeutic applications, including anti-inflammatory, antitumor, and antidiabetic activities.

Industry: Utilized in the development of new materials with specific properties, such as increased thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 2-Methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Imidazo[1,2-a]pyridine: A closely related compound with similar biological activities.

Imidazo[1,2-a]pyrimidine: Another related compound known for its wide range of applications in medicinal chemistry.

Imidazo[1,2-a]pyrazine: Known for its potential as an antibacterial and antifungal agent.

Uniqueness

2-Methyl-6-(trifluoromethyl)imidazo[1,2-a]pyridin-8-amine is unique due to the presence of the trifluoromethyl group, which enhances its lipophilicity and metabolic stability. This makes it a valuable scaffold for the development of new therapeutic agents with improved pharmacokinetic properties .